5-(3-methylbutylsulfanyl)-7-methylsulfanyl-14-propan-2-yl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene

• Molecular Formula: C19H26N4OS3
• Molecular Weight: 422.6 g/mol
• IUPAC Name: 5-(3-methylbutylsulfanyl)-7-methylsulfanyl-14-propan-2-yl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
• InChI: InChI=1S/C19H26N4OS3/c1-10(2)6-7-26-19-22-21-16-15-12-8-13(11(3)4)24-9-14(12)27-17(15)20-18(25-5)23(16)19/h10-11,13H,6-9H2,1-5H3
• InChI Key: HEIYRINWULZGJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCSC1=NN=C2N1C(=NC3=C2C4=C(S3)COC(C4)C(C)C)SC

Description

The compound 5-(3-methylbutylsulfanyl)-7-methylsulfanyl-14-propan-2-yl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene is a complex organic molecule characterized by multiple sulfur and nitrogen atoms within its structure. This compound is notable for its unique tetracyclic framework, which includes a combination of sulfur, oxygen, and nitrogen heteroatoms. Such structures are often of interest in medicinal chemistry and materials science due to their potential biological activity and unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-methylbutylsulfanyl)-7-methylsulfanyl-14-propan-2-yl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene typically involves multi-step organic synthesis. The process may start with the preparation of key intermediates, such as thiols and sulfides, which are then subjected to cyclization reactions under controlled conditions. Common reagents used in these steps include sulfur-containing compounds, oxidizing agents, and catalysts that facilitate the formation of the tetracyclic core.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions. The choice of solvents, temperature control, and reaction time are critical factors in ensuring the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(3-methylbutylsulfanyl)-7-methylsulfanyl-14-propan-2-yl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene: can undergo various chemical reactions, including:

Oxidation: The sulfur atoms in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitrogen atoms, potentially leading to the formation of amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, particularly at the sulfur or nitrogen sites.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogenating agents, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce various amine derivatives.

Scientific Research Applications

5-(3-methylbutylsulfanyl)-7-methylsulfanyl-14-propan-2-yl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene:

Chemistry: As a building block for the synthesis of more complex molecules, particularly those with potential pharmaceutical applications.

Biology: Investigating its biological activity, including potential antimicrobial, antiviral, or anticancer properties.

Medicine: Exploring its use as a lead compound in drug discovery and development.

Mechanism of Action

The mechanism of action of 5-(3-methylbutylsulfanyl)-7-methylsulfanyl-14-propan-2-yl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene is likely to involve interactions with specific molecular targets, such as enzymes or receptors. The presence of multiple sulfur and nitrogen atoms suggests that the compound could form strong interactions with metal ions or participate in redox reactions, thereby modulating biological pathways.

Comparison with Similar Compounds

Similar Compounds

• 5-[(4-bromophenyl)methylsulfanyl]-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-7-amine .
• N-benzyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-7-amine .

Uniqueness

The uniqueness of 5-(3-methylbutylsulfanyl)-7-methylsulfanyl-14-propan-2-yl-13-oxa-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene lies in its specific combination of functional groups and tetracyclic structure, which may confer distinct chemical reactivity and biological activity compared to similar compounds.